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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitroisoxazole

Cat. No.: B073060

An In-depth Technical Guide on 3,5-Dimethyl-4-nitroisoxazole: Physicochemical Properties

This technical guide provides a comprehensive overview of the melting point and solubility of
3,5-Dimethyl-4-nitroisoxazole, targeted towards researchers, scientists, and professionals in
drug development. The document outlines key physical properties, detailed experimental
protocols for their determination, and visual workflows to illustrate the methodologies.

Physicochemical Properties

3,5-Dimethyl-4-nitroisoxazole is a heterocyclic compound with the chemical formula
CsHeN20s3[1][2]. It typically appears as a white to light yellow powder or crystal[1][2][3].

Data Presentation

The quantitative data regarding the melting point and solubility of 3,5-Dimethyl-4-
nitroisoxazole are summarized below for clarity and ease of comparison.

Table 1: Melting Point of 3,5-Dimethyl-4-nitroisoxazole

Property Value (°C) Citations
Melting Point 67-69 [11[2][4]
Melting Point 61.0-65.0 [3]
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Table 2: Solubility of 3,5-Dimethyl-4-nitroisoxazole

Solvent Solubility Citations
Water Low solubility [1]
Methanol Soluble [1][2][41[5]
Organic Solvents Generally good solubility [1]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the
melting point and solubility of a solid organic compound like 3,5-Dimethyl-4-nitroisoxazole.

Melting Point Determination Protocol

The melting point of a crystalline solid is a critical indicator of its purity. Pure compounds
typically exhibit a sharp melting range of 0.5-1.5°C, whereas impurities tend to lower and
broaden this range[6][7][8]. The following protocol is a standard method using a modern digital
melting point apparatus.

Objective: To determine the temperature range over which the solid-to-liquid phase transition
oCCurs.

Materials:

3,5-Dimethyl-4-nitroisoxazole sample

Capillary tubes (one end sealed)

Digital melting point apparatus (e.g., Vernier Melt Station, Mel-Temp)[6]

Spatula

Mortar and pestle (if sample is not a fine powder)

Procedure:
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e Sample Preparation:

o Place a small amount of the dry 3,5-Dimethyl-4-nitroisoxazole powder onto a clean, dry
surface like a watch glass. If the sample consists of large crystals, gently grind it into a fine
powder using a mortar and pestle.

o Push the open end of a capillary tube into the powder, forcing a small amount of the
sample into the tube[6].

o Invert the tube and tap its sealed bottom gently on a hard surface to pack the powder
down. The packed sample height should be 2-3 mm|[6].

e Apparatus Setup:

o Carefully insert the capillary tube into one of the heating block slots of the melting point
apparatus[6].

o Turn on the apparatus.
e Measurement:

o Rapid Determination (Optional): If the approximate melting point is unknown, first perform
a rapid heating run (e.g., 10-20°C/minute) to get a rough estimate[6][8].

o Accurate Determination: Allow the apparatus to cool to at least 10-15°C below the
estimated melting point. Insert a new sample.

o Set the apparatus to heat at a slow rate, approximately 1-2°C per minute, once the
temperature is within 10°C of the expected melting point[6]. A slow heating rate is crucial
for thermal equilibrium and an accurate reading|[6].

o Observe the sample through the viewing lens.

o Record the temperature at which the first liquid droplets appear (the beginning of the
melting range).

o Continue observing and record the temperature at which the entire sample has turned into
a clear liquid (the end of the melting range)[6].
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e Post-Measurement:
o Turn off the heater and allow the block to cool.

o Dispose of the used capillary tube in the designated glass waste container.

Qualitative Solubility Determination Protocol

This protocol provides a systematic approach to determine the solubility of a compound in
various solvents. Solubility is typically defined qualitatively at a set concentration (e.g., mg/mL).

Objective: To assess the solubility of 3,5-Dimethyl-4-nitroisoxazole in water and organic
solvents.

Materials:

3,5-Dimethyl-4-nitroisoxazole sample

Test tubes and rack

Graduated cylinder or pipettes

Selection of solvents (e.g., deionized water, methanol, ethanol, diethyl ether)

\Vortex mixer or sonicator

Analytical balance

Procedure:

e Preparation:

o Weigh a specific amount of the solute, for example, 25 mg of 3,5-Dimethyl-4-
nitroisoxazole, and place it into a small, clean test tube[9].

e Solvent Addition:

o Add a measured volume of the chosen solvent (e.g., 0.75 mL) to the test tube in small
portions[9].
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e Mixing and Observation:

o After each addition of solvent, shake or vortex the test tube vigorously for 1-2 minutes to
facilitate dissolution[9][10].

o If the compound does not dissolve at room temperature, gentle warming in a water bath
(e.g., to 37°C) or sonication can be employed[10].

o Visually inspect the solution. A compound is considered "soluble" if the solution is clear
with no visible solid particles or cloudiness[10].

» Classification:
o Soluble: The entire solid dissolves completely in the given volume of solvent.
o Slightly Soluble: A significant portion of the solid dissolves, but some particles remain.
o Insoluble: The solid does not appear to dissolve at all.

e Systematic Testing:

o Repeat the procedure for each solvent to be tested, starting with the least polar (e.g.,
water) and moving to more polar organic solvents as needed. This tiered approach is
common in solubility screening[10].

Visualizations

The following diagrams illustrate the logical workflows for the experimental protocols described
above.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Qualitative Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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